Cas no 1105213-66-8 (1-6-(4-chlorophenyl)pyridazin-3-yl-N-(pyridin-2-yl)methylpiperidine-3-carboxamide)

• Product Name: 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(pyridin-2-yl)methylpiperidine-3-carboxamide
• CAS No: 1105213-66-8
• MF: C₂₂H₂₂ClN₅O
• MW: 407.895983219147
• CID: 6134697
• PubChem ID: 44059776
• Update Time: 2025-06-15

1-6-(4-chlorophenyl)pyridazin-3-yl-N-(pyridin-2-yl)methylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(pyridin-2-yl)methylpiperidine-3-carboxamide
• 1-[6-(4-Chlorophenyl)pyridazin-3-yl]-N-(pyridin-2-ylmethyl)piperidine-3-carboxamide
• F5527-0376
• 1-[6-(4-chlorophenyl)pyridazin-3-yl]-N-[(pyridin-2-yl)methyl]piperidine-3-carboxamide
• 1105213-66-8
• AKOS024512158
• 1-(6-(4-chlorophenyl)pyridazin-3-yl)-N-(pyridin-2-ylmethyl)piperidine-3-carboxamide

• Inchi： 1S/C22H22ClN5O/c23-18-8-6-16(7-9-18)20-10-11-21(27-26-20)28-13-3-4-17(15-28)22(29)25-14-19-5-1-2-12-24-19/h1-2,5-12,17H,3-4,13-15H2,(H,25,29)
• InChI Key： QOERESIQHODMFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(N=N1)N1CCCC(C(NCC2C=CC=CN=2)=O)C1

Computed Properties

• Exact Mass: 407.1512880g/mol
• Monoisotopic Mass: 407.1512880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(pyridin-2-yl)methylpiperidine-3-carboxamide

Introduction to 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(pyridin-2-yl)methylpiperidine-3-carboxamide (CAS No. 1105213-66-8)

1-6-(4-chlorophenyl)pyridazin-3-yl-N-(pyridin-2-yl)methylpiperidine-3-carboxamide (CAS No. 1105213-66-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines elements of pyridazine, piperidine, and chlorophenyl groups, making it a promising candidate for further exploration in drug development.

The chemical structure of this compound encompasses a pyridazine core substituted with a 4-chlorophenyl group at the 6-position, linked to a piperidine ring through an amide bond. The presence of the pyridin-2-ylmethyl group at the nitrogen position of the piperidine ring introduces additional functional diversity, enhancing its potential as a pharmacophore. This unique arrangement of heterocyclic systems suggests that the compound may exhibit a range of biological activities, particularly in modulating enzymatic and receptor interactions relevant to therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that incorporate multiple heterocyclic moieties to improve pharmacological efficacy and reduce side effects. The combination of pyridazine and piperidine in this compound is particularly noteworthy, as these scaffolds have been extensively studied for their role in various pharmacological targets. For instance, pyridazine derivatives are known to interact with enzymes such as dihydrofolate reductase (DHFR), while piperidine derivatives often serve as key components in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier.

The 4-chlorophenyl substituent in this compound adds another layer of complexity, potentially influencing both the electronic properties and metabolic stability of the molecule. Chlorophenyl groups are commonly found in bioactive compounds due to their ability to enhance binding affinity and selectivity at target sites. Additionally, the amide linkage not only connects the pyridazine and piperidine moieties but also provides a site for further chemical modification, allowing for the synthesis of analogs with tailored properties.

Recent studies have highlighted the importance of structural diversity in drug discovery programs, emphasizing the need for compounds with novel scaffolds to overcome resistance mechanisms and improve therapeutic outcomes. The unique architecture of 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(pyridin-2-yl)methylpiperidine-3-carboxamide positions it as a valuable asset in such efforts. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for further optimization.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and neurodegenerative disorders. For example, modifications of pyridazine derivatives have shown promise in inhibiting kinases and other enzymes involved in tumor proliferation. Similarly, piperidine-based compounds have been explored for their potential in treating conditions like Alzheimer's disease due to their ability to modulate neurotransmitter systems.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyridazine-piperidine amide bond, which can be achieved through various coupling techniques such as amide bond formation reactions or reductive amination. The introduction of the 4-chlorophenyl group typically involves halogenation reactions or palladium-catalyzed cross-coupling processes.

In conclusion, 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(pyridin-2-yl)methylpiperidine-3-carboxamide represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and potential biological activities. Its unique combination of heterocyclic moieties makes it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds promise for contributing to novel therapeutic strategies across various medical fields.